Cas no 637750-67-5 (3-(2-ethoxyphenoxy)-7-2-(4-methoxyphenyl)-2-oxoethoxy-4H-chromen-4-one)

• Product Name: 3-(2-ethoxyphenoxy)-7-2-(4-methoxyphenyl)-2-oxoethoxy-4H-chromen-4-one
• CAS No: 637750-67-5
• MF: C₂₆H₂₂O₇
• MW: 446.448688030243
• CID: 5418713
• Update Time: 2025-10-29

3-(2-ethoxyphenoxy)-7-2-(4-methoxyphenyl)-2-oxoethoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(2-ethoxyphenoxy)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-
• 3-(2-ethoxyphenoxy)-7-2-(4-methoxyphenyl)-2-oxoethoxy-4H-chromen-4-one

• Inchi： 1S/C26H22O7/c1-3-30-22-6-4-5-7-23(22)33-25-16-32-24-14-19(12-13-20(24)26(25)28)31-15-21(27)17-8-10-18(29-2)11-9-17/h4-14,16H,3,15H2,1-2H3
• InChI Key： LIRREXWUGWMGNZ-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCC(C3=CC=C(OC)C=C3)=O)=CC=C2C(=O)C=1OC1=CC=CC=C1OCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-ethoxyphenoxy)-7-2-(4-methoxyphenyl)-2-oxoethoxy-4H-chromen-4-one

3-(2-Ethoxyphenoxy)-7-2-(4-Methoxyphenyl)-2-Oxoethoxy-4H-Chromen-4-One: A Comprehensive Overview

The compound with CAS No. 637750-67-5, commonly referred to as 3-(2-Ethoxyphenoxy)-7-2-(4-Methoxyphenyl)-2-Oxoethoxy-4H-Chromen-4-One, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a chromenone skeleton, a phenoxy group, and an ethoxycarbonyl moiety. The chromenone core is a well-known framework in natural products and synthetic compounds, often associated with biological activity.

Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery. Researchers have explored its ability to modulate key cellular pathways, particularly in the context of neurodegenerative diseases and cancer. The ethoxyphenoxy and methoxyphenyl groups are believed to play a crucial role in its pharmacokinetic properties, enhancing its bioavailability and stability within biological systems. These findings underscore the importance of this compound as a lead molecule for further optimization in medicinal chemistry.

The synthesis of 3-(2-Ethoxyphenoxy)-7-2-(4-Methoxyphenyl)-2-Oxoethoxy-4H-Chromen-4-One involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the chromenone skeleton is typically achieved through cyclization reactions, while the substitution patterns at the phenoxy and methoxyphenyl groups are carefully controlled to ensure high purity and specificity. This compound's synthesis represents a significant advancement in the field of heterocyclic chemistry, demonstrating the versatility of chromenone derivatives in chemical design.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its use as a biological probe has allowed scientists to gain deeper insights into cellular mechanisms, particularly in the study of enzyme inhibition and receptor binding. Additionally, its structural complexity makes it an attractive candidate for materials science applications, such as the development of advanced polymers or sensors. The integration of chromenone-based compounds into these areas highlights their versatility across multiple disciplines.

Looking ahead, ongoing research is focused on enhancing the bioactivity and selectivity of this compound through targeted modifications. By leveraging computational chemistry tools and high-throughput screening techniques, researchers aim to identify optimal derivatives that exhibit enhanced therapeutic potential. Furthermore, efforts are being made to scale up its production for preclinical testing, paving the way for potential clinical applications in the near future.

In conclusion, 3-(2-Ethoxyphenoxy)-7-2-(4-Methoxyphenyl)-2-Oxoethoxy-4H-Chromen-4-One stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, coupled with its diverse applications, positions it as a key player in advancing scientific knowledge and technological innovation. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapies and materials that address some of the most pressing challenges in contemporary science.